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Compound of Interest

Compound Name: 4,5-Dichloro-2-nitrophenol

Cat. No.: B042031

An In-Depth Technical Guide to 4,5-Dichloro-2-nitrophenol for Research and Development

Abstract

This technical guide provides a comprehensive overview of 4,5-dichloro-2-nitrophenol (CAS
No: 39224-65-2), a pivotal chemical intermediate in the pharmaceutical and specialty chemical
industries. The document details its fundamental chemical and physical properties, outlines a
robust synthesis protocol with mechanistic insights, and explores its applications in research
and drug development. Furthermore, it covers essential analytical methodologies for
characterization and quantification, alongside critical safety and handling protocols. This guide
is intended for researchers, scientists, and professionals in drug development who require a
detailed understanding of this versatile compound.

Core Chemical Identity and Physicochemical
Properties

4,5-Dichloro-2-nitrophenol is a substituted aromatic compound featuring a phenol ring with
two chlorine atoms and a nitro group. These functional groups impart significant reactivity,
making it a valuable precursor for more complex molecular architectures.

Caption: Chemical Structure of 4,5-dichloro-2-nitrophenol.

The key physicochemical properties of 4,5-dichloro-2-nitrophenol are summarized in the
table below, providing essential data for experimental design and evaluation.
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Property Value Source(s)
Molecular Formula CeH3CI2NOs [1112]
Molecular Weight 208.0 g/mol [1][2]
Exact Mass 206.949 g/mol [2][3]

CAS Number 39224-65-2 [11[2]
Physical Form Solid

Melting Point 82-82.5°C [2]

Boiling Point 274 °C at 760 mmHg [2]

CEFFUJIHZMPDID-
InChiKey [3]
UHFFFAOYSA-N

Purity Typically 297%

Synthesis and Purification: An Experimental
Protocol

The synthesis of 4,5-dichloro-2-nitrophenol is most effectively achieved through the
electrophilic nitration of 3,4-dichlorophenol. The presence of the hydroxyl group activates the
aromatic ring, while the directing effects of the substituents guide the incoming nitro group.

Causality of Experimental Choices:

e Reactant: 3,4-Dichlorophenol is the logical precursor, as the existing chlorine atoms are in
the correct positions (meta and para to the hydroxyl group).

e Reagents: Fuming nitric acid (HNOs) serves as the source of the nitronium ion (NO2z%), the
electrophile. Concentrated sulfuric acid (H2SOa4) acts as a catalyst, protonating nitric acid to
facilitate the formation of the highly reactive nitronium ion.

o Solvent: Dichloromethane (DCM) is an inert solvent that dissolves the reactants while
remaining unreactive under the strong acidic conditions.
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o Temperature: The reaction is conducted at 0°C to control the reaction rate and minimize the

formation of undesired byproducts, such as dinitrated or oxidized species.

3,4-Dichlorophenol
Concentrated H2SOa
in DCM

Cool to 0°C
(Ice Bath)

Add Fuming HNOs

(Dropwise) j

Stir at 0°C
(30 min)
Quench with

Ice-Cold Water

Extract with DCM

(3%)

Dry Organic Layer
(Naz2S0a4)
Concentrate Under
Reduced Pressure

Column Chromatography

(Silica Gel)

—

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: General workflow for the synthesis of 4,5-dichloro-2-nitrophenol.
Detailed Step-by-Step Methodology[2]

o Preparation: Dissolve 3,4-dichlorophenol (1 eq.) and concentrated H2SOa4 (1.5 eq.) in
dichloromethane (DCM) in a round-bottom flask.

e Cooling: Place the flask in an ice bath and cool the solution to 0°C with stirring.

 Nitration: Add fuming HNOs (1 eq.) dropwise to the cooled solution. Maintain the temperature
at 0°C throughout the addition.

» Reaction Monitoring: Stir the reaction mixture at 0°C for 30 minutes. Monitor the reaction's
completion using Thin Layer Chromatography (TLC).

e Quenching: Once the reaction is complete, carefully quench the mixture by adding it to ice-
cold water.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with DCM (3
portions).

e Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate (NazSOa). Filter the drying agent and concentrate the filtrate under reduced pressure
to obtain the crude residue.

« Purification: Purify the residue by column chromatography on silica gel, eluting with a low-
polarity solvent system (e.g., 2% ethyl acetate in hexane) to afford pure 4,5-dichloro-2-
nitrophenol as a yellow solid.

Applications in Research and Drug Development

4,5-Dichloro-2-nitrophenol serves as a versatile building block in organic synthesis, primarily
due to the reactivity of its functional groups. Its classification as a pharmaceutical intermediate
underscores its importance in the synthesis of Active Pharmaceutical Ingredients (APIs).[2]
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o Scaffold for APl Synthesis: The nitro group is a key functional handle. It can be readily
reduced to an amino group (-NHz), a common moiety in many drug molecules. This
transformation opens pathways to form amides, sulfonamides, and other nitrogen-containing
heterocycles. Aromatic nitro compounds are foundational in the synthesis of numerous
drugs.[4]

» Modification of Halogen Sites: The chlorine atoms can be substituted via nucleophilic
aromatic substitution reactions, allowing for the introduction of diverse functionalities to the
aromatic ring.

» Proteomics Research: The compound is noted as a specialty chemical for proteomics
research, suggesting its potential use in developing probes, cross-linkers, or reagents for
studying protein structure and function.[1]

o Precursor for Other Chemicals: Beyond pharmaceuticals, nitrophenols are used to
manufacture dyes, fungicides, and other specialty chemicals.[5]

Analytical Methodologies for Characterization

A multi-technique approach is required for the unambiguous identification, characterization, and
quantification of 4,5-dichloro-2-nitrophenol.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the
substitution pattern on the aromatic ring. The provided data shows characteristic signals at
8.23 (s, 1H) and & 7.33 (s, 1H), corresponding to the two aromatic protons, and a broad
singlet at & 10.46 for the phenolic proton.[2]

o Mass Spectrometry (MS): This technique confirms the molecular weight and elemental
composition. Electrospray ionization (ESI) in negative mode (ESI-) is effective, showing the
[M-H]~ ion at m/z 205.9, which corresponds to the loss of the acidic phenolic proton.[2]

¢ High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing
purity and quantifying the compound. A reversed-phase C18 column with a mobile phase of
acetonitrile and water (with an acid modifier like formic acid) is a typical starting point for
analysis.[6][7]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.mdpi.com/1424-8247/15/6/705
https://www.scbt.com/it/p/4-5-dichloro-2-nitrophenol-39224-65-2
https://www.llojibwe.org/drm/environmental/content/toxnitrophenols.pdf
https://www.benchchem.com/product/b042031?utm_src=pdf-body
https://www.echemi.com/products/pd180824133136-4-5-dichloro-2-nitrophenol.html
https://www.echemi.com/products/pd180824133136-4-5-dichloro-2-nitrophenol.html
https://pdf.benchchem.com/1422/A_Comparative_Guide_to_the_Validation_of_Analytical_Methods_for_Nitrophenol_Determination.pdf
https://pdf.benchchem.com/1398/Comparative_Guide_to_Analytical_Methods_for_5_Chloro_2_methyl_4_nitrophenol_Quantification.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Gas Chromatography (GC): GC, often coupled with Mass Spectrometry (GC-MS), is suitable
for analyzing volatile and semi-volatile compounds. For nitrophenols, derivatization (e.g.,
silylation) may be necessary to improve thermal stability and peak shape.[6][7]

Safety, Handling, and Storage

4,5-Dichloro-2-nitrophenol is classified as a hazardous substance and requires strict safety
protocols.

GHS Hazard Classification:

Hazard Class Code Statement
Acute Toxicity, Oral H302 Harmful if swallowed.
Skin Corrosion/Irritation H315 Causes skin irritation.
) o May cause an allergic skin
Skin Sensitization H317 _
reaction.
Serious Eye Damage H318 Causes serious eye damage.

| Hazardous to the Aquatic Environment, Chronic | H410 | Very toxic to aquatic life with long
lasting effects. |

Handling and Personal Protective Equipment (PPE):
e Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a
face shield, and a lab coat.[8][9]

» Avoid contact with skin, eyes, and clothing. In case of contact, flush the affected area with
copious amounts of water for at least 15 minutes and seek medical attention.[10]

Storage:

o Store in a tightly closed container in a cool, dry place.[8]
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» Keep under an inert atmosphere to prevent degradation.

» Store locked up and away from incompatible materials such as strong oxidizing agents.[10]

Conclusion

4,5-Dichloro-2-nitrophenol is a chemical intermediate of significant value, characterized by its
well-defined physicochemical properties and versatile reactivity. Its synthesis via nitration of
3,4-dichlorophenol is a reliable process, yielding a precursor essential for the development of
pharmaceuticals and other high-value chemicals. A thorough understanding of its properties,
synthesis, and handling, as outlined in this guide, is crucial for its effective and safe utilization
in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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